Cas no 1612217-60-3 (1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel-)

• Product Name: 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel-
• CAS No: 1612217-60-3
• MF: C₁₀H₁₇F₂NO₃
• MW: 237.243690252304
• CID: 6156910
• Update Time: 2025-10-29

1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel-

• Inchi： 1S/C10H17F2NO3/c1-10(2,3)16-9(15)13-4-6(11)8(14)7(12)5-13/h6-8,14H,4-5H2,1-3H3/t6-,7-/m1/s1
• InChI Key： PZPDVALOSYWDOT-RNFRBKRXSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](F)C(O)[C@H](F)C1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 308.0±42.0 °C(Predicted)
• pka: 12.50±0.60(Predicted)

Additional information on 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel-

Comprehensive Guide to 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel- (CAS No. 1612217-60-3)

The compound 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel- (CAS No. 1612217-60-3) is a specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. This piperidine derivative is particularly notable for its unique stereochemistry and functional groups, which make it valuable in the development of bioactive molecules. Researchers and industry professionals frequently seek this compound for its role in drug discovery and medicinal chemistry.

One of the key features of 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel- is its chiral centers, which are critical for enantioselective synthesis. The presence of difluoro and hydroxy groups enhances its reactivity and selectivity in various chemical transformations. This compound is often used as a building block in the synthesis of complex molecules, particularly those targeting neurological and metabolic disorders, which are currently hot topics in pharmaceutical research.

In recent years, the demand for chiral intermediates like 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel- has surged due to the growing emphasis on precision medicine and personalized therapies. The compound’s ability to serve as a precursor for bioactive molecules aligns with the industry’s focus on developing safer and more effective drugs. Additionally, its stability under various conditions makes it a preferred choice for laboratory-scale and industrial applications.

From a synthetic chemistry perspective, the tert-butyl ester group in 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel- offers protective advantages, allowing for selective deprotection in multi-step reactions. This feature is particularly useful in the synthesis of peptides and other complex organic molecules. Researchers often highlight its compatibility with a wide range of reagents, making it a versatile tool in modern organic synthesis.

The compound’s relevance extends to the field of fluorinated pharmaceuticals, a rapidly growing segment due to the enhanced metabolic stability and bioavailability imparted by fluorine atoms. With increasing interest in fluorine chemistry, 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel- is gaining attention as a key intermediate in the development of next-generation therapeutics. Its applications in CNS drug discovery and enzyme inhibition studies further underscore its importance.

For those sourcing 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel-, it is essential to consider its purity and stereochemical integrity. High-quality batches ensure reproducibility in research and industrial processes. Suppliers often provide analytical data, including HPLC and NMR spectra, to verify the compound’s identity and purity, addressing a common concern among buyers in the chemical and pharmaceutical industries.

In summary, 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel- (CAS No. 1612217-60-3) is a valuable chiral intermediate with broad applications in drug discovery and organic synthesis. Its unique structural features and compatibility with modern synthetic methods make it a sought-after compound in the pharmaceutical and research communities. As the demand for fluorinated and chiral building blocks continues to rise, this compound is poised to play a pivotal role in advancing medicinal chemistry and related fields.